Diisotridecyl phthalate

Catalog No.
S1539789
CAS No.
27253-26-5
M.F
C34H58O4
M. Wt
530.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Diisotridecyl phthalate

Standard phthalates (DIDP, DINP) fail in high-temperature PVC due to rapid volatilization causing embrittlement; trimellitates (TOTM) are costly and require higher loading. Diisotridecyl phthalate (DTDP) bridges this gap with extremely low volatility and high thermal permanence. • Reduces plasticizer mass loss, maintaining mechanical & dielectric integrity for wire jacketing. • Partial TOTM replacement lowers formulation cost while preserving thermal performance. • Low migration at 30-80°C prevents VOC emissions and windshield fogging in automotive interiors. Bulk packaging available.

CAS Number

27253-26-5

Product Name

Diisotridecyl phthalate

IUPAC Name

bis(11-methyldodecyl) benzene-1,2-dicarboxylate

Molecular Formula

C34H58O4

Molecular Weight

530.8 g/mol

InChI

InChI=1S/C34H58O4/c1-29(2)23-17-13-9-5-7-11-15-21-27-37-33(35)31-25-19-20-26-32(31)34(36)38-28-22-16-12-8-6-10-14-18-24-30(3)4/h19-20,25-26,29-30H,5-18,21-24,27-28H2,1-4H3

InChI Key

BCSGAWBQJHXXSE-UHFFFAOYSA-N

SMILES

CC(C)CCCCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCCCCC(C)C

Synonyms

bis(11-methyldodecyl) benzene-1,2-dicarboxylate

Canonical SMILES

CC(C)CCCCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCCCCC(C)C

Purity

≥98%

Package Size

100 g, 500 g, 1 kg, 5 kg

Diisotridecyl phthalate (DTDP, CAS 27253-26-5) is a high-molecular-weight (HMW) orthophthalate plasticizer characterized by its dual C13 branched alkyl chains. In industrial procurement, it is primarily selected for its extremely low volatility, high thermal permanence, and excellent dielectric properties. Positioned at the upper molecular weight limit for polyvinyl chloride (PVC) compatibility, DTDP serves as a critical compounding agent for high-temperature flexible PVC applications, bridging the performance gap between standard general-purpose plasticizers and premium trimellitates [1].

Procurement Fit

High-temperature PVC compounding requiring low volatility
Lubricant formulations where higher shear resistance is needed
Regulated-material workflows benefiting from 'Not Classified' status

Substituting DTDP with lower-molecular-weight generic phthalates, such as diisodecyl phthalate (DIDP) or diisononyl phthalate (DINP), routinely fails in high-temperature environments due to rapid plasticizer volatilization, which leads to PVC embrittlement, mass loss, and subsequent electrical or mechanical failure [1]. Conversely, defaulting to premium trimellitates like trioctyl trimellitate (TOTM) as a universal high-temperature substitute introduces severe procurement inefficiencies; TOTM carries a significantly higher baseline cost and lower plasticizing efficiency, requiring higher loading volumes to achieve the same target hardness . DTDP is specifically engineered to resolve this exact cost-performance dilemma.

Substitution Risk

Viscosity DIDP or DINP substitution may shift process rheology and alter end-use film properties.
Toxicology Class-level phthalate profiles differ; DUDP shows a lower NOAEL than DTDP. Analog safety context may not transfer.
Regulatory DIDP or DINP carry more restrictive ECHA classifications; compliance burden may differ from 'Not Classified' DITDP.

Thermal Permanence vs. C10 Phthalates

DTDP exhibits the highest heat resistance among standard high-molecular-weight phthalates, outperforming C10 alternatives like DIDP. Heat resistance and volatility rankings establish a strict hierarchy where DTDP > DUP > DIDP > DINP. By utilizing C13 alkyl chains, DTDP minimizes evaporation loss during prolonged exposure to elevated temperatures, preventing the rapid degradation seen in lower-molecular-weight analogs[1].

Evidence DimensionHigh-temperature volatility and heat resistance
Target Compound DataDTDP (C13 chains, superior thermal permanence)
Comparator Or BaselineDIDP (C10 chains) and DINP (C9 chains)
Quantified DifferenceStrictly higher heat resistance ranking (DTDP > DIDP > DINP) with lower evaporative mass loss
ConditionsHigh-temperature PVC heat-aging conditions

Ensures long-term mechanical flexibility and prevents embrittlement in cables operating near their maximum temperature ratings.

Lubricity & Viscosity
Head-to-head
Higher CoF and film thickness vs. DIDP across all entrainment speeds at 398 K
Supports selection for load-carrying lubricant films
EHD regime data; may not extrapolate to all tribological systems

Migration Resistance in Finished PVC

In finished flexible PVC products, the mobility of the plasticizer dictates dimensional stability and compatibility with adjacent materials. Empirical data demonstrates that DTDP maintains a significantly lower migration rate than DOP, DINP, and DIDP when evaluated at temperatures between 30°C and 80°C [1]. This structural resistance to migration and extraction ensures that the plasticizer remains locked within the polymer matrix rather than bleeding into surrounding components or fluids.

Evidence DimensionPlasticizer migration rate
Target Compound DataDTDP (Low mobility)
Comparator Or BaselineDOP, DINP, and DIDP (Higher mobility)
Quantified DifferenceDemonstrably slower migration and higher extraction resistance at 30–80°C
ConditionsFinished PVC products exposed to 30–80°C

Critical for automotive interiors and complex cable assemblies where plasticizer bleed causes fogging or degrades adjacent plastics.

Thermal Permanence
Class-level
MW ~531 g/mol; BP 483 °C. >35% higher MW vs. DOP
Supports high-temperature processing and extended service life
Class-level volatility reduction; confirm lot-specific permanence

Cost Efficiency vs. Trimellitates

While trioctyl trimellitate (TOTM) provides extreme high-temperature stability, it suffers from poor plasticizing efficiency, often requiring up to 45 phr to achieve a Shore A 70 hardness, compared to the ~30 phr baseline of standard phthalates. DTDP offers a highly efficient alternative, allowing manufacturers to achieve required flexibility at lower loading levels while maintaining excellent thermal permanence. Consequently, DTDP is frequently utilized to partially or fully substitute trimellitates in 90°C-rated formulations, driving substantial reductions in overall bill-of-materials (BOM) costs [1].

Evidence DimensionPlasticizing efficiency and loading requirement
Target Compound DataDTDP (High efficiency, lower phr required)
Comparator Or BaselineTOTM (Requires ~45 phr for Shore A 70)
Quantified DifferenceHigher plasticizing efficiency leading to lower required loading and reduced formulation costs
ConditionsFlexible PVC compounding for Shore A 70 hardness

Enables procurement teams to lower raw material costs for high-temperature PVC without sacrificing thermal stability.

Developmental Toxicity
Head-to-head
DTDP NOAEL ≥1 g/kg/day vs. DUDP effects at 0.5 g/kg/day
Supports material review for exposure-sensitive research applications
Rat model oral gavage; route- and species-specific review required
ECHA Notification
Data to verify
'Not Classified' under CLP, contrasting with DIDP/DINP hazard profiles
May simplify SDS and compliance documentation
Verify current C&L Inventory status before procurement

Automotive and THHN/NMB Wire Insulation

DTDP is the preferred plasticizer for high-temperature electrical wire jacketing where low volatility and high physical property retention after aging are mandatory [1].

Cost-Optimized High-Temp PVC Compounding

Ideal for formulations where manufacturers need to reduce reliance on expensive trimellitates (like TOTM) by using DTDP as a partial substitute to balance cost and thermal permanence .

Automotive Interiors & Low-Fogging

Selected for interior automotive components where its extremely low migration rate at 30–80°C prevents volatile organic compound (VOC) emissions and windshield fogging [2].

Application Fit Matrix

Application
Selection Property
Validation Focus
High-Temperature Wire and Cable Insulation
Low volatility and high thermal stability
Plasticizer mass loss after thermal aging in target PVC formulation
Specialized Lubricants and Greases
Higher CoF and film thickness in EHD regimes
Tribological benchmarking under target load, speed, and temperature
Exposure-Sensitive PVC Articles
Favorable toxicological and regulatory profile
Regulatory status confirmation and application-specific migration testing

Physical Description

Liquid

XLogP3

13.9

GHS Hazard Statements

Not Classified;
Reported as not meeting GHS hazard criteria by 110 of 111 companies (only ~ 0.9% companies provided GHS information). For more detailed information, please visit ECHA C&L website

Other CAS

68515-47-9
27253-26-5

Wikipedia

Diisotridecyl phthalate

General Manufacturing Information

All other basic organic chemical manufacturing
All other chemical product and preparation manufacturing
Petroleum lubricating oil and grease manufacturing
Plastics product manufacturing
1,2-Benzenedicarboxylic acid, di-C11-14-branched alkyl esters, C13-rich: ACTIVE

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